Cas no 2168498-13-1 (4-(dimethyl-1,3-thiazol-5-yl)oxolan-3-ol)
4-(dimethyl-1,3-thiazol-5-yl)oxolan-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-(dimethyl-1,3-thiazol-5-yl)oxolan-3-ol
- 2168498-13-1
- EN300-1636860
-
- Inchi: 1S/C9H13NO2S/c1-5-9(13-6(2)10-5)7-3-12-4-8(7)11/h7-8,11H,3-4H2,1-2H3
- InChI Key: LUIGLAXGVYZYDL-UHFFFAOYSA-N
- SMILES: S1C(C)=NC(C)=C1C1COCC1O
Computed Properties
- Exact Mass: 199.06669983g/mol
- Monoisotopic Mass: 199.06669983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 70.6Ų
4-(dimethyl-1,3-thiazol-5-yl)oxolan-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1636860-0.05g |
4-(dimethyl-1,3-thiazol-5-yl)oxolan-3-ol |
2168498-13-1 | 0.05g |
$1188.0 | 2023-06-04 | ||
| Enamine | EN300-1636860-0.1g |
4-(dimethyl-1,3-thiazol-5-yl)oxolan-3-ol |
2168498-13-1 | 0.1g |
$1244.0 | 2023-06-04 | ||
| Enamine | EN300-1636860-0.25g |
4-(dimethyl-1,3-thiazol-5-yl)oxolan-3-ol |
2168498-13-1 | 0.25g |
$1300.0 | 2023-06-04 | ||
| Enamine | EN300-1636860-0.5g |
4-(dimethyl-1,3-thiazol-5-yl)oxolan-3-ol |
2168498-13-1 | 0.5g |
$1357.0 | 2023-06-04 | ||
| Enamine | EN300-1636860-1.0g |
4-(dimethyl-1,3-thiazol-5-yl)oxolan-3-ol |
2168498-13-1 | 1g |
$1414.0 | 2023-06-04 | ||
| Enamine | EN300-1636860-2.5g |
4-(dimethyl-1,3-thiazol-5-yl)oxolan-3-ol |
2168498-13-1 | 2.5g |
$2771.0 | 2023-06-04 | ||
| Enamine | EN300-1636860-5.0g |
4-(dimethyl-1,3-thiazol-5-yl)oxolan-3-ol |
2168498-13-1 | 5g |
$4102.0 | 2023-06-04 | ||
| Enamine | EN300-1636860-10.0g |
4-(dimethyl-1,3-thiazol-5-yl)oxolan-3-ol |
2168498-13-1 | 10g |
$6082.0 | 2023-06-04 | ||
| Enamine | EN300-1636860-50mg |
4-(dimethyl-1,3-thiazol-5-yl)oxolan-3-ol |
2168498-13-1 | 50mg |
$827.0 | 2023-09-22 | ||
| Enamine | EN300-1636860-100mg |
4-(dimethyl-1,3-thiazol-5-yl)oxolan-3-ol |
2168498-13-1 | 100mg |
$867.0 | 2023-09-22 |
4-(dimethyl-1,3-thiazol-5-yl)oxolan-3-ol Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 4-(dimethyl-1,3-thiazol-5-yl)oxolan-3-ol
Introduction to 4-(dimethyl-1,3-thiazol-5-yl)oxolan-3-ol (CAS No. 2168498-13-1)
4-(dimethyl-1,3-thiazol-5-yl)oxolan-3-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2168498-13-1, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the thiazole derivatives family, a class of molecules widely recognized for their diverse biological activities and potential applications in medicinal chemistry. The structural framework of 4-(dimethyl-1,3-thiazol-5-yl)oxolan-3-ol incorporates a thiazole ring system substituted with a dimethyl group at the 1-position and an oxolan moiety at the 3-position, which contributes to its unique chemical properties and reactivity.
The thiazole core is a five-membered aromatic ring consisting of sulfur, nitrogen, and two carbon atoms. This structural motif is pivotal in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The presence of the dimethyl group at the 1-position of the thiazole ring enhances the lipophilicity of the molecule, potentially improving its membrane permeability and bioavailability. Additionally, the oxolan (a five-membered lactone) moiety at the 3-position introduces oxygen functionality, which can influence both the electronic properties and solubility characteristics of the compound.
In recent years, there has been a surge in research focused on developing novel thiazole derivatives as pharmacological agents. The structural diversity of thiazole-based compounds has been exploited to develop drugs with therapeutic effects ranging from antimicrobial to anti-inflammatory properties. Specifically, 4-(dimethyl-1,3-thiazol-5-yl)oxolan-3-ol has been investigated for its potential role in modulating biological pathways associated with neurological disorders and cancer. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain kinases and enzymes implicated in disease progression.
The synthesis of 4-(dimethyl-1,3-thiazol-5-yl)oxolan-3-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies often include cyclization reactions to form the thiazole ring system followed by functional group transformations to introduce the oxolan moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to construct the carbon-carbon bonds within the molecule with high precision.
The pharmacological evaluation of 4-(dimethyl-1,3-thiazol-5-yl)oxolan-3-ol has revealed promising results in preclinical studies. Researchers have demonstrated its ability to inhibit specific targets involved in cancer cell proliferation and survival. The compound's mechanism of action appears to involve disruption of signaling pathways that are critical for tumor growth and metastasis. Additionally, its interaction with mitochondrial enzymes has been explored as a potential therapeutic strategy for neurodegenerative diseases.
From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions between 4-(dimethyl-1,3-thiazol-5-yl)oxolan-3-ol and its biological targets. These studies provide insights into how the compound's structure aligns with receptor sites and how modifications can enhance binding affinity. Virtual screening techniques have further accelerated the discovery process by identifying potential lead compounds for further optimization.
The chemical stability of 4-(dimethyl-1,3-thiazol-5-yl)oxolan-3-ol under various conditions is another critical aspect that has been thoroughly investigated. Factors such as pH, temperature, and light exposure can influence its integrity and efficacy. Stability studies are essential for ensuring that the compound maintains its pharmacological activity during storage and formulation into drug products.
In conclusion,4-(dimethyl-l ,3-thia z ol -5 -y l ) oxo lan -3 -o l ( CAS No . 2168498 -13 -1 ) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities . Ongoing investigations continue to unravel its therapeutic potential , paving the way for novel drug development strategies . As our understanding of molecular interactions evolves , compounds like this are poised to play a crucial role in addressing complex diseases .
2168498-13-1 (4-(dimethyl-1,3-thiazol-5-yl)oxolan-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)